Cas no 2253639-23-3 ([(1R,6R)-6-(Trifluoromethyl)cyclohex-3-en-1-yl]methanol)

• Product Name: [(1R,6R)-6-(Trifluoromethyl)cyclohex-3-en-1-yl]methanol
• CAS No: 2253639-23-3
• MF: C₈H₁₁F₃O
• MW: 180.167553186417
• CID: 5970394
• PubChem ID: 137935873
• Update Time: 2025-11-01

[(1R,6R)-6-(Trifluoromethyl)cyclohex-3-en-1-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [(1R,6R)-6-(Trifluoromethyl)cyclohex-3-en-1-yl]methanol
• rac-[(1R,6R)-6-(trifluoromethyl)cyclohex-3-en-1-yl]methanol
• 2253639-23-3
• EN300-6501409

• Inchi： 1S/C8H11F3O/c9-8(10,11)7-4-2-1-3-6(7)5-12/h1-2,6-7,12H,3-5H2/t6-,7+/m0/s1
• InChI Key： KHVXWCIAQPSQDY-NKWVEPMBSA-N
• SMILES： FC([C@@H]1CC=CC[C@H]1CO)(F)F

Computed Properties

• Exact Mass: 180.07619946g/mol
• Monoisotopic Mass: 180.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on [(1R,6R)-6-(Trifluoromethyl)cyclohex-3-en-1-yl]methanol

Introduction to [(1R,6R)-6-(Trifluoromethyl)cyclohex-3-en-1-yl]methanol (CAS No. 2253639-23-3)

[(1R,6R)-6-(Trifluoromethyl)cyclohex-3-en-1-yl]methanol, with the CAS number 2253639-23-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclohexene ring with a trifluoromethyl group and a hydroxymethyl substituent, which confer specific chemical and physical properties that make it an interesting subject for research and development.

The synthesis of [(1R,6R)-6-(Trifluoromethyl)cyclohex-3-en-1-yl]methanol typically involves multi-step processes, including the formation of the cyclohexene ring, introduction of the trifluoromethyl group, and subsequent functionalization to introduce the hydroxymethyl group. Recent advancements in catalytic methods and asymmetric synthesis have significantly improved the efficiency and selectivity of these reactions, making the production of this compound more feasible on a larger scale.

In the pharmaceutical industry, [(1R,6R)-6-(Trifluoromethyl)cyclohex-3-en-1-yl]methanol has shown promise as a lead compound for the development of new drugs. The presence of the trifluoromethyl group can enhance the metabolic stability and bioavailability of drug candidates, while the hydroxymethyl group can serve as a site for further functionalization to optimize pharmacological properties. Studies have demonstrated that derivatives of this compound exhibit potent activity against various targets, including enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

One notable application of [(1R,6R)-6-(Trifluoromethyl)cyclohex-3-en-1-yl]methanol is in the field of medicinal chemistry, where it has been used as a building block for the synthesis of complex molecules with therapeutic potential. For example, researchers have utilized this compound to develop inhibitors of specific kinases, which are key enzymes involved in cell signaling pathways. These inhibitors have shown promising results in preclinical studies, demonstrating their ability to selectively target cancer cells while minimizing toxicity to healthy tissues.

Beyond its pharmaceutical applications, [(1R,6R)-6-(Trifluoromethyl)cyclohex-3-en-1-yl]methanol has also found use in materials science. The unique combination of its cyclohexene ring and trifluoromethyl group makes it an attractive candidate for the development of advanced materials with enhanced thermal stability and mechanical properties. Recent studies have explored its use in polymer synthesis, where it can be incorporated into polymer chains to improve their performance in various applications, such as coatings and adhesives.

The environmental impact of compounds like [(1R,6R)-6-(Trifluoromethyl)cyclohex-3-en-1-yl]methanol is another important consideration. Researchers are actively investigating methods to synthesize this compound using greener chemistry principles, such as using renewable feedstocks and minimizing waste generation. These efforts aim to ensure that the production and use of this compound are sustainable and environmentally friendly.

In conclusion, [(1R,6R)-6-(Trifluoromethyl)cyclohex-3-en-1-yl]methanol (CAS No. 2253639-23-3) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research and development, making it an important molecule for scientists and engineers working in these fields. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its impact on science and technology.